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Compound of Interest

Compound Name: Cholestenone-13C2

Cat. No.: B12405808

For Researchers, Scientists, and Drug Development Professionals
Introduction

Cholestenone-13C2 is a stable isotope-labeled derivative of Cholestenone, an intermediate
oxidation product of cholesterol.[1][2][3] The incorporation of two Carbon-13 atoms provides a
valuable tool for researchers in metabolic flux analysis and as an internal standard for
guantitative analysis by NMR, GC-MS, or LC-MS.[1] It is critical to understand that Carbon-13
is a stable, non-radioactive isotope. Therefore, the safety and handling precautions for
Cholestenone-13C2 are dictated by its chemical properties, which are identical to those of the
unlabeled Cholestenone. No radiological safety measures are required.

This guide provides a comprehensive overview of the known hazards, exposure controls, and
handling procedures to ensure the safe use of Cholestenone-13C2 in a laboratory setting. The
toxicological properties of this compound have not been thoroughly investigated, and thus, it
should be handled with care, assuming it may be harmful.[4]

Hazard Identification

Cholestenone is classified as potentially hazardous. The primary concerns associated with
handling this compound include:

e Irritation: The material may be irritating to the mucous membranes, upper respiratory tract,
eyes, and skin.
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o Harmful Exposure: It may be harmful if inhaled, ingested, or absorbed through the skin.
e Environmental Hazard: Cholestenone may cause long-lasting harmful effects to aquatic life.
GHS Hazard Classification:

o Aquatic Toxicity (Chronic): Category 4, H413: May cause long lasting harmful effects to
aguatic life.

It is crucial to handle this compound in a controlled laboratory environment to minimize
exposure risk.

Data Presentation

The following tables summarize the key quantitative data available for Cholestenone, which
should be considered applicable to Cholestenone-13C2.

Table 1: Physical and Chemical Properties

Property Value

Physical State Powder Solid

Appearance White / Off-white

Molecular Formula C2513C2H440

Molecular Weight 386.62 g/mol

Melting Point 79-82°C/174.2-179.6 °F
Boiling Point No data available

Solubility Soluble in DMSO (10 mM)
Storage Temperature -20°C (Powder, 2 years)

Table 2: Personal Protective Equipment (PPE) Requirements
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Protection Type Specification Rationale

Safety glasses with side-
_ _ To prevent eye contact from
Eye Protection shields or goggles (European

dust or splashes.
Standard EN 166).

] Compatible chemical-resistant To prevent skin contact and
Hand Protection o )
gloves (e.g., Nitrile rubber). absorption.

To prevent contamination of

Body Protection Laboratory coat. ]
personal clothing.
Required when engineering
controls are insufficient to
Respiratory Protection NIOSH-approved respirator. control airborne levels,

especially where dust may be

formed.

Experimental Protocols

Adherence to strict protocols is essential for the safe handling of Cholestenone-13C2.

General Handling Protocol

o Preparation: Before handling, ensure that an eyewash station and safety shower are readily
accessible.

» Ventilation: Always handle Cholestenone-13C2 in a well-ventilated area. The use of a
chemical fume hood or other local exhaust ventilation is strongly recommended to control
airborne levels.

e Avoidance of Contact: Avoid direct contact with the substance. Do not inhale dust, fumes, or
vapors. Prevent contact with skin, eyes, and clothing.

e Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly after
handling the compound. Contaminated clothing should be removed and washed before
reuse.
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o Storage: Keep the container tightly closed when not in use. Store in a cool, dry, and well-
ventilated place as recommended on the product insert.

First-Aid Measures Protocol

In the event of exposure, follow these steps immediately:
e In Case of Inhalation:
o Move the affected person to fresh air immediately.

o If the person is not breathing, administer artificial respiration. If breathing is difficult,
provide oxygen.

o Seek immediate medical attention.
 In Case of Skin Contact:
o Immediately remove any contaminated clothing.
o Wash the affected skin area with soap and plenty of water for at least 15 minutes.
o If irritation or other symptoms occur, seek medical attention.
e In Case of Eye Contact:

o Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids
open.

o Seek immediate medical attention.

e In Case of Ingestion:
o Wash out the mouth with water, provided the person is conscious.
o Do NOT induce vomiting unless directed by medical personnel.

o Never give anything by mouth to an unconscious person.
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o Seek immediate medical attention.

Accidental Release (Spill) Protocol

Evacuation and Ventilation: Evacuate non-essential personnel from the spill area. Ensure
adequate ventilation.

Personal Precautions: Wear appropriate personal protective equipment (PPE), including a
respirator, safety goggles, chemical-resistant gloves, and a lab coat. Avoid breathing vapors
or dust.

Containment: Prevent the spill from spreading or entering drains. Take steps to avoid release
into the environment if it is safe to do so.

Cleanup:

o For a solid spill, carefully sweep up the material and place it into a suitable, closed
container for disposal. Avoid generating dust.

o Collect the spilled material using appropriate tools.

Disposal: Transfer the contained spill to a designated chemical waste container for disposal
in accordance with local, state, and federal regulations.

Decontamination: Clean the spill area thoroughly once the material has been removed.

Visualized Workflows

The following diagrams illustrate key safety and handling workflows.
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First-Aid Protocol for Cholestenone-13C2 Exposure

Exposure Event

Inhalation Skin Contact

Move to Fresh Air Remove Contaminated Clothing
Administer Artificial Respiration if Needed Wash with Soap & Water for 15 min

Eye Contact

Rinse Mouth with Water (if conscious)
Do NOT Induce Vomiting

Flush Eyes with Water for 15 min

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Emergency first-aid workflow for different exposure routes.
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Accidental Spill Response Workflow

Spill Detected

Evacuate Area & Ensure Ventilation

'

Wear Full PPE
(Respirator, Gloves, Goggles, Lab Coat)

Contain Spill
Prevent Environmental Release

Sweep Up Solid Material
Avoid Dust Generation

Place in Labeled Chemical Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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